2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95%

• IUPAC Name: 2-[4-(ethylcarbamoyl)-3-fluorophenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H13FN2O3/c1-2-17-14(19)10-6-5-9(8-12(10)16)13-11(15(20)21)4-3-7-18-13/h3-8H,2H2,1H3,(H,17,19)(H,20,21)
• InChI Key: GILFGLJQIZVZIC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=C(C=CC=N2)C(=O)O)F
• Molecular Formula: C15H13FN2O3
• DSSTOX Substance ID: DTXSID30688294
• Molecular Weight: 288.27 g/mol
• CAS RN: 1261949-10-3

Description

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid (2-FENPA) is a compound with a broad range of potential applications in the scientific and medical research fields. It is a member of the nicotinic acid family, which is characterized by their strong binding affinity for nicotinic acid receptors (NARs). The compound has been studied in a variety of applications, including as an inhibitor of the enzyme acetylcholinesterase (AChE) and as a potential therapeutic agent for Alzheimer’s disease. The compound has also been studied for its ability to modulate several other biological processes, including inflammation and cell proliferation.

Mechanism of Action

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% binds to nicotinic acid receptors (NARs) with a high degree of affinity, which allows it to exert its effects on a variety of biological processes. It has been shown to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE has been shown to have potential therapeutic benefits in Alzheimer’s disease. In addition, the compound has also been shown to modulate several other biological processes, including inflammation and cell proliferation.
Biochemical and Physiological Effects
2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% has been studied for its ability to modulate several biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE has been shown to have potential therapeutic benefits in Alzheimer’s disease. In addition, the compound has also been studied for its ability to modulate several other biological processes, including inflammation and cell proliferation.

Advantages and Limitations for Lab Experiments

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is easily synthesized using a variety of methods. In addition, it has a high binding affinity for nicotinic acid receptors (NARs), which allows it to exert its effects on a variety of biological processes. However, there are also some limitations to using 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% in laboratory experiments. For example, the compound is not very stable and can degrade over time. In addition, it can be toxic in high concentrations, and should be handled with care.

Future Directions

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% has a wide range of potential applications in the scientific and medical research fields. In the future, it could be studied further for its potential therapeutic benefits in Alzheimer’s disease. In addition, it could be investigated for its ability to modulate other biological processes, such as inflammation and cell proliferation. Furthermore, it could be studied for its potential use in drug development, and for its ability to target specific biological pathways. Finally, it could be studied for its potential use in the development of new diagnostic tools and treatments for a variety of diseases.

Synthesis Methods

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% can be synthesized using a variety of methods, including organic synthesis and chemical synthesis. One example of an organic synthesis method is the reaction of 1-fluoro-3-ethoxy-4-methoxy-2-methylbenzene (FEMB) with ethylcarbamoyl chloride, which yields 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% as the final product. This method is cost-effective and efficient, and is suitable for large-scale production of the compound. A second example of a chemical synthesis method is the reaction of 1-fluoro-2-methyl-4-methoxybenzene (FMMB) with ethylcarbamoyl chloride, which also produces 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% as the final product. This method is also cost-effective and efficient, and is suitable for large-scale production of the compound.

Scientific Research Applications

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95% has a wide range of potential applications in the scientific and medical research fields. It has been studied as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE has been shown to have potential therapeutic benefits in Alzheimer’s disease. In addition, the compound has also been studied for its ability to modulate several other biological processes, including inflammation and cell proliferation.